![molecular formula C8H15N5 B2981005 1-(2H-tetrazol-5-yl)cycloheptan-1-amine CAS No. 1249780-57-1](/img/structure/B2981005.png)
1-(2H-tetrazol-5-yl)cycloheptan-1-amine
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Overview
Description
Synthesis Analysis
The synthesis of tetrazole derivatives has been extensively studied. For instance, a series of C–N linked bistetrazolate nitramino compounds, including 1-(2H-tetrazol-5-yl)-5-nitraminotetrazole and its energetic salts, were successfully prepared from readily available 5-aminotetrazole . Another method involves the use of amines, triethyl orthoformate, and sodium azide through a catalyzed reaction .Molecular Structure Analysis
The molecular structure of tetrazole derivatives can be characterized by various techniques such as IR and NMR spectra and elemental analysis. Some of them were further determined by single-crystal X-ray diffraction analysis .Chemical Reactions Analysis
Tetrazoles can react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat. They can also undergo reactions with active metals to produce new compounds which can be explosive to shocks .Physical and Chemical Properties Analysis
Tetrazole derivatives are known for their high nitrogen contents and high heats of formation. For example, the nitrogen contents of some energetic bistetrazolate compounds range from 59.3% to 74.8%, which are much higher than those of commonly used high explosives .Scientific Research Applications
Synthesis and Isosteres
1-(2H-tetrazol-5-yl)cycloheptan-1-amine and its derivatives, particularly tetrazoles, are significant in medicinal chemistry due to their role as isosteres for various functional groups. For instance, tetrazoles can replace carboxylic acids and amines, offering an alternative route for the synthesis of biologically active compounds. A notable advancement is the development of a straightforward method for creating a wide array of 2,5-disubstituted tetrazoles, enhancing the synthesis process's efficiency and applicability (Reed & Jeanneret, 2021).
Bioactive Compounds and Coordination Chemistry
The structure of this compound is pivotal in forming bioactive compounds and drugs. Its utility extends to coordination chemistry, metal-organic frameworks, bioimaging, and high-energy materials. Research has led to the creation of bis-heterocycles containing 1,5-disubstituted tetrazoles, showcasing the compound's versatility and importance in various scientific applications (Kaveti et al., 2017).
Multicomponent Reactions for Novel Scaffolds
Multicomponent reactions (MCRs) are a cornerstone in synthesizing tetrazole derivatives, providing a pathway to novel scaffolds with significant potential in drug design. These reactions offer a route to a diverse range of tetrazole scaffolds, contributing to the development of new drugs with improved metabolic stability and physicochemical properties (Neochoritis, Zhao, & Dömling, 2019).
Energetic Materials and Environmental Applications
Derivatives of this compound have also found applications in the development of high nitrogen content compounds for use as energetic materials. Studies on photodegradation of such compounds provide insights into their environmental behavior and degradation pathways, crucial for assessing their environmental impact and for the development of safer energetic materials (Halasz, Hawari, & Perreault, 2020).
Mechanism of Action
Tetrazoles are synthetic or man-made organic heterocyclic compounds that consist of a doubly unsaturated five-membered aromatic ring with four nitrogen, one carbon, and two hydrogen atoms . They exhibit both electron-donating and electron-withdrawing properties due to the nitrogen-rich conjugated structure . Tetrazoles act as nonclassical bioisosteres of carboxylic acids due to their near pKa values . The planar structure of tetrazole favors stabilization of electrostatic repulsion of negatively charged ions by delocalization of electrons, which is advantageous for receptor–ligand interactions . Tetrazolate anions are more soluble in lipids than carboxylic acids, which allows medicine molecules to penetrate more easily through cell membranes .
Tetrazoles have a wide range of biological activities, including antibacterial, antifungal, antitumor, analgesic, anti-nociceptive, antimycobacterial, antidiabetic, anticonvulsant, cyclooxygenase inhibitory, anti-inflammatory, and antihypertensive activities .
Safety and Hazards
Properties
IUPAC Name |
1-(2H-tetrazol-5-yl)cycloheptan-1-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N5/c9-8(7-10-12-13-11-7)5-3-1-2-4-6-8/h1-6,9H2,(H,10,11,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGDBCXNGDLHRDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)(C2=NNN=N2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1249780-57-1 |
Source
|
Record name | 1-(1H-1,2,3,4-tetrazol-5-yl)cycloheptan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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